Oxazepines are a class of organic compounds characterized by a seven-membered ring structure containing an oxygen atom and a nitrogen atom, with the nitrogen located between two additional carbon atoms. This unique molecular framework endows oxazepines with a wide range of biological activities, making them valuable in various therapeutic applications. Commonly used as analgesics, anticonvulsants, and anti-inflammatory agents, oxazepines exert their effects through interactions with multiple targets such as ion channels and receptors. Their diverse pharmacological properties arise from variations in substituent groups attached to the parent structure, which can be tailored for specific therapeutic purposes. Structurally, these compounds generally consist of a five-membered heterocycle (oxazine) fused to a two-membered saturated ring (azepine). This hybrid structure provides both aromatic and non-aromatic properties, contributing to their distinct biological profiles. Due to their complex chemical nature, oxazepines often require precise synthesis methods to ensure optimal drug efficacy and safety in clinical use. In summary, oxazepines represent a versatile class of molecules with significant potential for therapeutic development, driven by their unique structural features and functional diversity.